molecular formula C13H12O2 B8496141 4-Phenethyl-furan-2-carbaldehyde

4-Phenethyl-furan-2-carbaldehyde

Cat. No. B8496141
M. Wt: 200.23 g/mol
InChI Key: SUAKVCDYDUALQH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Phenethyl-furan-2-carbaldehyde is a useful research compound. Its molecular formula is C13H12O2 and its molecular weight is 200.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C13H12O2

Molecular Weight

200.23 g/mol

IUPAC Name

4-(2-phenylethyl)furan-2-carbaldehyde

InChI

InChI=1S/C13H12O2/c14-9-13-8-12(10-15-13)7-6-11-4-2-1-3-5-11/h1-5,8-10H,6-7H2

InChI Key

SUAKVCDYDUALQH-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CCC2=COC(=C2)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-phenylethynyl-furan-2-carbaldehyde (1.54 g, 7.84 mmol) in MeOH was added Pd/C (154 mg, 10% Pd by weight). A vacuum was applied to the reaction mixture and back filled (×4) with H2. The reaction was then allowed to stir at rt for 14 h under an atmosphere of H2 before being filtered through a plug of Celite® with EtOAc. The reaction was then concentrated in vacuo to give 4-phenethyl-furan-2-carbaldehyde as a colorless oil (1.53 g, 97%). 1H NMR (400 MHz, CDCl3) δ ppm 9.59 (d, J=0.6 Hz, 1H) 7.40 (d, J=0.8 Hz, 1H) 7.28-7.34 (m, 2H) 7.20-7.26 (m, 1H) 7.14-7.20 (m, 2H) 7.05 (d, J=0.6 Hz, 1H) 2.87-2.94 (m, 2H) 2.78-2.85 (m, 2H).
Quantity
1.54 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
Quantity
154 mg
Type
catalyst
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.